Cas no 2576-97-8 (1,3,4-Oxadiazol-2(3H)-one,5-(4-amino-2-hydroxyphenyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one,5-(4-amino-2-hydroxyphenyl)-
• CAS No: 2576-97-8
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 277871
• PubChem ID: 3032427
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one,5-(4-amino-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one,5-(4-amino-2-hydroxyphenyl)-
• (5E)-5-(4-amino-6-oxocyclohexa-2,4-dien-1-ylidene)-1,3,4-oxadiazolidin-2-one
• 5-(4-Amino-2-hydroxyphenyl)-1,3,4-oxadiazol-2(3H)-one
• 2-(4-Amino-2-hydroxyphenyl)-delta(sup 2)-1,3,4-oxadiazolin-5-one
• 1,3,4-Oxadiazol-2(3H)-one, 5-(4-amino-2-hydroxyphenyl)-
• DTXSID301216134
• delta(sup 2)-1,3,4-OXADIAZOLIN-5-ONE, 2-(4-AMINO-2-HYDROXYPHENYL)-
• 2576-97-8
• WS 127

• Inchi： 1S/C8H7N3O3/c9-4-1-2-5(6(12)3-4)7-10-11-8(13)14-7/h1-3,12H,9H2,(H,11,13)
• InChI Key： WQJPRBWJPRENOJ-UHFFFAOYSA-N
• SMILES： O1C(NN=C1C1C=CC(=CC=1O)N)=O

Computed Properties

• Exact Mass: 193.04881
• Monoisotopic Mass: 193.048741
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 0.4

Experimental Properties

• Density: 1.528
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.645
• PSA: 93.45